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For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4'-Dichlorobenzophenone is a chlorinated aromatic ketone with the CAS number 90-98-2.
[1][2] This technical guide provides a comprehensive overview of its chemical and physical
properties, synthesis, applications, and safety information. It is intended to be a valuable
resource for professionals in research, particularly in the fields of drug development, polymer
science, and environmental science. The information is presented in a structured format,
including detailed tables and diagrams to facilitate understanding and application.

Chemical and Physical Properties

4.,4'-Dichlorobenzophenone is a white to light yellow crystalline powder.[3] Its chemical
structure consists of a central carbonyl group bonded to two phenyl rings, each substituted with
a chlorine atom at the para position. This structure contributes to its stability and its utility as a
chemical intermediate.

Table 1: General Properties of 4,4'-
Dichlorobenzophenone
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Property Value Reference(s)
CAS Number 90-98-2 [11[2]
Molecular Formula C13HsCI20 [1]

Molecular Weight 251.11 g/mol [1]

IUPAC Name Bis(4-chlorophenyl)methanone  [4]

Synonyms 4,4'-DBP, DCBP, Bis(p- (1]

chlorophenyl) ketone

Table 2: Physical Properties of 4,4'-

Dichlorobenzophenone =

Property Value Reference(s)
White to light yellow

Appearance [3]
powder/crystal

Melting Point 144-147 °C

Boiling Point 353 °C

Solubility Soluble in hot acetone. [5]
Stable under normal

Stability conditions. Incompatible with [5]

strong oxidizing agents.

Table 3: Spectroscopic Data of 4,4'-

Dichlorobenzophenone
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Spectroscopic Data Details Reference(s)
1H NMR Available [6]

13C NMR Available

Mass Spectrometry Available [7]

IR Spectrum Available [8]

UV/Visible Spectrum Available [8]

Synthesis of 4,4'-Dichlorobenzophenone

The most common method for the synthesis of 4,4'-Dichlorobenzophenone is the Friedel-

Crafts acylation of chlorobenzene with 4-chlorobenzoyl chloride.[2][9] This reaction is typically

catalyzed by a Lewis acid, such as aluminum chloride (AICIs), and is carried out in a suitable

solvent like petroleum ether.[2]

Experimental Protocol: Friedel-Crafts Acylation

Materials:

4-chlorobenzoyl chloride

e Chlorobenzene

e Anhydrous aluminum chloride (AICI3)

e Petroleum ether (solvent)

e Hydrochloric acid (for workup)

¢ Sodium bicarbonate solution (for workup)

o Anhydrous sodium sulfate (for drying)

o Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,

dropping funnel, etc.)
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Procedure:

 In a round-bottom flask equipped with a stirrer, condenser, and dropping funnel, a solution of
4-chlorobenzoyl chloride in petroleum ether is prepared.

e The flask is cooled in an ice bath.

e Anhydrous aluminum chloride is added portion-wise to the stirred solution.

o Chlorobenzene is then added dropwise from the dropping funnel. The reaction is exothermic
and the temperature should be maintained.

 After the addition is complete, the reaction mixture is stirred at room temperature for a
specified time to ensure completion.

e The reaction is quenched by carefully pouring the mixture over crushed ice and hydrochloric
acid.

o The organic layer is separated, washed with water, then with a sodium bicarbonate solution
to remove any unreacted acid, and finally with water again.

e The organic layer is dried over anhydrous sodium sulfate.

e The solvent is removed under reduced pressure to yield the crude product.

e The crude 4,4'-Dichlorobenzophenone can be purified by recrystallization from a suitable
solvent, such as ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4,4'-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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